(1-methyl-1H-1,2,3-triazol-4-yl)methanol

• IUPAC Name: (1-methyltriazol-4-yl)methanol
• InChI: InChI=1S/C4H7N3O/c1-7-2-4(3-8)5-6-7/h2,8H,3H2,1H3
• InChI Key: XKKMMJLWDOKNEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CO
• Molecular Formula: C4H7N3O
• DSSTOX Substance ID: DTXSID001285184
• Molecular Weight: 113.12 g/mol
• CAS No.: 77177-21-0

Description

(1-methyl-1H-1,2,3-triazol-4-yl)methanol: is a chemical compound belonging to the class of triazoles Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms This specific compound is characterized by a triazole ring substituted with a methyl group at the first position and a hydroxymethyl group at the fourth position

Scientific Research Applications

Chemistry:

Catalysis: (1-methyl-1H-1,2,3-triazol-4-yl)methanol is used as a ligand in coordination chemistry to stabilize metal complexes, enhancing their catalytic activity.

Materials Science: It is employed in the synthesis of functional materials, such as polymers and dendrimers, due to its ability to form stable triazole linkages.

Biology and Medicine:

Antimicrobial Agents: Triazole derivatives, including this compound, exhibit antimicrobial properties and are investigated for their potential use as antibiotics.

Anticancer Agents: Research is ongoing to explore the anticancer potential of triazole compounds, including their ability to inhibit specific enzymes involved in cancer cell proliferation.

Industry:

Agrochemicals: Triazole derivatives are used in the formulation of agrochemicals, such as fungicides and herbicides, due to their ability to inhibit fungal growth and other pests.

Corrosion Inhibitors: this compound is used as a corrosion inhibitor in various industrial applications, protecting metals from oxidative damage.

Future Directions

The future directions for “(1-methyl-1H-1,2,3-triazol-4-yl)methanol” and its analogs could involve further exploration of their potential as inhibitors against carbonic anhydrase-II. This could lead to the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

Target of Action

Similar compounds incorporating 1h-1,2,3-triazol-4-yl moiety have been shown to inhibit a class-i isoform of histone deacetylases (hdacs), specifically hdac2 .

Mode of Action

Compounds with similar structures have been shown to inhibit hdac2 . HDACs are enzymes that remove acetyl groups from lysine residues in histone proteins, affecting gene expression .

Biochemical Pathways

HDACs are deeply involved in numerous cell-related processes. Specifically, HDAC 1, 2, 3, and 8 have been shown to promote cellular proliferation, while HDAC 1-4, 5, and 8 prevent cellular apoptosis and differentiation . Inhibition of these enzymes can therefore have significant effects on these pathways.

Pharmacokinetics

Similar compounds have been investigated for their admet properties, suggesting desirable characteristics for anticancer compounds .

Result of Action

Similar compounds have shown potent cytotoxicity in various human cancer cell lines, including sw620 (colon cancer), pc3 (prostate cancer), and aspc-1 (pancreatic cancer) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1-methyl-1H-1,2,3-triazol-4-yl)methanol typically involves the cycloaddition reaction known as the Huisgen 1,3-dipolar cycloaddition or “click chemistry.” This reaction involves the reaction of an azide with an alkyne in the presence of a copper(I) catalyst to form the triazole ring. The specific synthetic route for this compound can be summarized as follows:

Preparation of the Azide: The starting material, such as methyl azide, is prepared by reacting methylamine with sodium azide.

Cycloaddition Reaction: The azide is then reacted with propargyl alcohol in the presence of a copper(I) catalyst to form this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques ensures efficient production.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: (1-methyl-1H-1,2,3-triazol-4-yl)methanol can undergo oxidation reactions to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the hydroxymethyl group to a methyl group, forming (1-methyl-1H-1,2,3-triazol-4-yl)methane.

Substitution: The hydroxymethyl group can be substituted with other functional groups, such as halides or amines, through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like halides (e.g., HCl, HBr) or amines (e.g., NH3) are employed under appropriate conditions.

Major Products:

Oxidation: Formation of (1-methyl-1H-1,2,3-triazol-4-yl)formaldehyde or (1-methyl-1H-1,2,3-triazol-4-yl)carboxylic acid.

Reduction: Formation of (1-methyl-1H-1,2,3-triazol-4-yl)methane.

Substitution: Formation of (1-methyl-1H-1,2,3-triazol-4-yl)methyl halides or (1-methyl-1H-1,2,3-triazol-4-yl)methylamines.

Comparison with Similar Compounds

(1-benzyl-1H-1,2,3-triazol-4-yl)methanol: Similar structure but with a benzyl group instead of a methyl group.

(1-methyl-1H-1,2,4-triazol-3-yl)methanol: Similar structure but with the triazole ring substituted at different positions.

Uniqueness:

Structural Differences: The specific substitution pattern of (1-methyl-1H-1,2,3-triazol-4-yl)methanol imparts unique chemical properties, such as different reactivity and binding affinity.

Functional Applications: The presence of the hydroxymethyl group at the fourth position of the triazole ring makes it particularly useful in applications requiring hydrogen bonding interactions, such as enzyme inhibition and material synthesis.